Ethyl 2-methyl-5-(naphthalene-2-sulfonamido)benzofuran-3-carboxylate

Specification

• CAS No.: 301234-32-2
• Molecular Formula: C22H19NO5S
• Molecular Weight: 409.5g/mol
• IUPAC Name: ethyl 2-methyl-5-(naphthalen-2-ylsulfonylamino)-1-benzofuran-3-carboxylate
• Standard InChI: InChI=1S/C22H19NO5S/c1-3-27-22(24)21-14(2)28-20-11-9-17(13-19(20)21)23-29(25,26)18-10-8-15-6-4-5-7-16(15)12-18/h4-13,23H,3H2,1-2H3
• Standard InChI Key: MFEPFMLUIWOXEG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3)C
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3)C

Introduction

Ethyl 2-methyl-5-(naphthalene-2-sulfonamido)benzofuran-3-carboxylate is a complex organic compound with a molecular formula of C22H19NO5S and a molar mass of approximately 409.45 g/mol. This compound belongs to the benzofuran class, which is known for its diverse biological activities and applications in pharmaceuticals and materials science.

Synthesis and Preparation

The synthesis of Ethyl 2-methyl-5-(naphthalene-2-sulfonamido)benzofuran-3-carboxylate typically involves multi-step organic reactions. These may include the formation of the benzofuran core, followed by the introduction of the naphthalene sulfonamide group through a coupling reaction. Detailed synthetic procedures are not widely documented in publicly available literature, suggesting that this compound may be of interest in specialized research contexts.

Biological and Chemical Applications

While specific applications of Ethyl 2-methyl-5-(naphthalene-2-sulfonamido)benzofuran-3-carboxylate are not extensively reported, compounds with similar structures have shown potential in medicinal chemistry. The sulfonamide group, for example, is known for its role in drugs with antibacterial properties. The benzofuran core is also found in compounds with anti-inflammatory and antioxidant activities.

Research Findings and Future Directions

Research on Ethyl 2-methyl-5-(naphthalene-2-sulfonamido)benzofuran-3-carboxylate is limited, and detailed studies on its biological activity, pharmacokinetics, or environmental impact are not readily available. Future research could focus on exploring its potential therapeutic applications or environmental fate, given the growing interest in benzofuran derivatives.